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Compound of Interest

Compound Name: Decapeptide-4

Cat. No.: B1575517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decapeptide-4 is a synthetic signaling peptide with applications in regenerative medicine and
cosmetics due to its ability to mimic natural growth factors, stimulating the synthesis of
extracellular matrix proteins like collagen and elastin.[1][2] Ensuring the purity and stability of
Decapeptide-4 is critical for its efficacy and safety in any application. High-Performance Liquid
Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful analytical
technique for the separation, identification, and quantification of the active peptide and its
potential impurities or degradation products.[3][4] This document provides detailed protocols for
assessing the purity and stability of Decapeptide-4 using a stability-indicating HPLC-MS
method.

Signaling Pathway of Decapeptide-4

Decapeptide-4 functions as a signaling molecule that can interact with cell surface receptors to
activate intracellular cascades. One of the key pathways it is understood to modulate is the
PI3K/Akt/mTOR signaling pathway.[1] Activation of this pathway promotes protein synthesis
and cell proliferation, which are crucial for tissue regeneration and repair. By stimulating this
pathway, Decapeptide-4 can lead to an increase in the production of essential skin proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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